N1-(2-ethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide

• IUPAC Name: N-(2-ethylphenyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide
• InChI: InChI=1S/C22H23N3O3/c1-2-14-6-3-4-8-18(14)24-22(28)21(27)23-17-12-15-7-5-11-25-19(26)10-9-16(13-17)20(15)25/h3-4,6,8,12-13H,2,5,7,9-11H2,1H3,(H,23,27)(H,24,28)
• InChI Key: XBGICWUXNZOQIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

N1-(2-ethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
BenchChem offers high-quality N1-(2-ethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-ethylphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Quinoline derivatives have been extensively studied for their pharmacological properties. For instance, quinoxalines, a closely related class, possess versatile pharmacological applications due to their nitrogen-embedded heterocyclic structure (Faizi et al., 2018). These compounds have been evaluated as corrosion inhibitors for metals, indicating their potential in therapeutic applications due to the relationship between molecular structure and biological activity (Zarrouk et al., 2014).

Chemical Sensing and Detection

Quinoline derivatives have been synthesized and characterized as chemosensors for detecting metal ions in biological and aqueous samples, demonstrating high sensitivity and specificity. For example, a quinoline-based chemosensor showed remarkable fluorescence enhancement in the presence of Zn2+ ions, indicating its utility in monitoring Zn2+ concentrations in living cells and water samples (Park et al., 2015).

Materials Science and Optical Properties

The structural and optical properties of quinoline derivatives have been a subject of interest in materials science. Studies on thin films of quinoline derivatives have provided insights into their polycrystalline nature and potential applications in photovoltaic cells and optoelectronic devices due to their optical absorption and electron transition properties (Zeyada et al., 2016).

Synthetic Chemistry

The synthesis of quinoline derivatives through innovative methods has been explored to enhance yield and purity. These synthetic approaches have implications for the production of novel compounds with potential applications in drug development and chemical industries. For example, the regioselective synthesis of quinolin-8-ols through cyclization techniques demonstrates the versatility of quinoline derivatives in chemical synthesis (Uchiyama et al., 1998).